Cas no 922128-46-9 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-phenylpropanamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-phenylpropanamide
• CAS No: 922128-46-9
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 6400153
• PubChem ID: 16826916
• Update Time: 2025-11-03

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-phenylpropanamide
• F2276-0160
• 922128-46-9
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-phenylpropanamide
• AKOS024635443

• Inchi： 1S/C20H22N2O3/c1-2-22-12-13-25-18-10-9-16(14-17(18)20(22)24)21-19(23)11-8-15-6-4-3-5-7-15/h3-7,9-10,14H,2,8,11-13H2,1H3,(H,21,23)
• InChI Key： TZXIFBPWXQPNSW-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(N(CC)CC1)=O)NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-phenylpropanamide

N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)-3-Phenylpropanamide: A Comprehensive Overview

The compound with CAS No. 922128-46-9, commonly referred to as N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-phenylpropanamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities. The benzoxazepine core structure is a fused bicyclic system consisting of a benzene ring and an oxazepine ring, which contributes to its unique pharmacological properties.

Recent studies have highlighted the potential of this compound as a neuroprotective agent. Researchers have investigated its ability to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The 3-phenylpropanamide substituent plays a crucial role in enhancing the compound's bioavailability and its ability to cross the blood-brain barrier. This feature makes it a promising candidate for drug development targeting central nervous system disorders.

The synthesis of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-phenylpropanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The benzoxazepine framework is typically constructed through a cyclization reaction involving an amino alcohol and a ketone or aldehyde. The subsequent functionalization steps, including the introduction of the ethyl and phenylpropanamide groups, are optimized to ensure high yields and purity.

One of the most intriguing aspects of this compound is its ability to act as a modulator of ion channels. Experimental data suggest that it can influence voltage-gated sodium channels, which are critical in neuronal communication. This property not only underscores its potential as an analgesic but also opens avenues for its use in treating epilepsy and other channelopathies. The longitudinal studies conducted on this compound have provided valuable insights into its mechanism of action and safety profile.

Moreover, the compound exhibits antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This characteristic makes it a potential candidate for combating age-related diseases and conditions associated with oxidative damage. The integration of these findings into preclinical models has demonstrated promising results, paving the way for future clinical trials.

In terms of structural analysis, the tetrahydrobenzoxazepine moiety is particularly noteworthy due to its rigid yet flexible structure. This balance allows the molecule to interact with various biological targets while maintaining stability in physiological environments. The presence of the ethyl group at position 4 further enhances the molecule's lipophilicity, which is essential for its pharmacokinetic profile.

The development of this compound has been driven by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to predict its binding affinities to various receptors and enzymes with remarkable accuracy. Such insights have been instrumental in guiding the optimization process and refining its therapeutic potential.

Looking ahead, the prospects for N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-phenylpropanamide are highly promising. Its versatility as a drug candidate positions it at the forefront of innovative therapeutic strategies. Ongoing research continues to explore its applications in oncology, inflammation, and cardiovascular diseases. The integration of cutting-edge technologies such as artificial intelligence in drug design further accelerates its progression toward clinical validation.